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Compound of Interest

Compound Name: Krp-199

Cat. No.: B1673780 Get Quote

Disclaimer: Krp-199 (CAS No. 221164-28-9), also known as compound 14h, is a potent and

selective AMPA receptor antagonist intended for research use only.[1] A complete, official

Safety Data Sheet (SDS) with specific disposal instructions for this compound is not publicly

available. Therefore, the following procedures are based on general best practices for the

disposal of novel research chemicals and should be adapted to comply with all applicable local,

state, and federal regulations, as well as your institution's specific environmental health and

safety (EHS) guidelines.[2][3][4] In the absence of complete data, novel compounds should be

treated as potentially hazardous.[2]

Hazard Identification and Quantitative Data
While a full SDS is unavailable, some hazard information for the sodium salt of Krp-199 has

been identified. This information is critical for safe handling and disposal.

Hazard Statement Classification Precautionary Statement

Harmful if swallowed Acute Toxicity, Oral

P301+P312: IF SWALLOWED:

Call a POISON

CENTER/doctor if you feel

unwell.

Suspected of damaging the

unborn child
Reproductive Toxicity

P308+P313: IF exposed or

concerned: Get medical

advice/attention. P405: Store

locked up.
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This data is based on information for a related compound and should be treated as indicative

for Krp-199 in the absence of a specific SDS.

Experimental Protocol: Disposal of Krp-199 Waste
This protocol outlines a general, step-by-step procedure for the safe disposal of small

quantities of Krp-199 and contaminated materials.

1.0 Personal Protective Equipment (PPE)

1.1 Always wear appropriate PPE when handling Krp-199 waste. This includes:

A properly fitted laboratory coat.
Chemical-resistant gloves (inspect for integrity before use).
Safety glasses or goggles.

2.0 Waste Segregation and Collection

2.1 Solid Waste: 2.1.1 Collect all solid waste contaminated with Krp-199, such as unused

compound, contaminated gloves, weigh boats, and paper towels, in a dedicated, sealable, and

clearly labeled hazardous waste container. 2.1.2 Do not mix this waste with non-hazardous

laboratory trash.

2.2 Liquid Waste: 2.2.1 Collect all liquid waste containing Krp-199, including solutions and

rinsates, in a sealable, chemical-resistant container (e.g., a high-density polyethylene bottle).

2.2.2 Do not pour Krp-199 solutions down the drain. 2.2.3 Ensure the liquid waste container is

compatible with the solvents used.

2.3 Sharps Waste: 2.3.1 Dispose of any sharps contaminated with Krp-199 (e.g., needles,

Pasteur pipettes, broken glassware) in a designated, puncture-resistant sharps container.

3.0 Waste Container Labeling

3.1 Label all waste containers clearly and accurately. The label must include:

The words "Hazardous Waste".
The full chemical name: "Krp-199 (CAS: 221164-28-9)". Avoid abbreviations or chemical
formulas.
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A list of all components in the container, including solvents.
The approximate concentration or volume of each component.
The relevant hazard pictograms (e.g., health hazard, acute toxicity).
The date the waste was first added to the container (accumulation start date).
The name of the principal investigator and the laboratory location.

4.0 Storage of Waste

4.1 Store waste containers in a designated satellite accumulation area within the laboratory. 4.2

Ensure containers are kept closed at all times, except when adding waste. 4.3 Store waste in

secondary containment (e.g., a plastic tub) to contain any potential leaks. 4.4 Segregate the

Krp-199 waste from incompatible materials, such as strong oxidizing agents.

5.0 Disposal Procedure

5.1 Once the waste container is full, or if it has been in storage for an extended period, arrange

for its disposal through your institution's EHS office. 5.2 Follow your institution's specific

procedures for requesting a hazardous waste pickup. This may involve submitting a chemical

waste collection form. 5.3 Do not attempt to treat or neutralize the chemical waste unless you

are following a specifically approved and validated protocol.

Logical Workflow for Krp-199 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Krp-199.
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Caption: Workflow for the safe segregation, containment, and disposal of Krp-199 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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